Cas no 17042-62-5 (Pyrazino[1,2,3,4-lmn][1,10]phenanthrolinediium(8CI,9CI))

Pyrazino[1,2,3,4-lmn][1,10]phenanthrolinediium(8CI,9CI) structure
17042-62-5 structure
Product Name:Pyrazino[1,2,3,4-lmn][1,10]phenanthrolinediium(8CI,9CI)
CAS No:17042-62-5
MF:C14H10N2
MW:206.242602825165
CID:220741
PubChem ID:71355961
Update Time:2025-04-19

Pyrazino[1,2,3,4-lmn][1,10]phenanthrolinediium(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[1,2,3,4-lmn][1,10]phenanthrolinediium(8CI,9CI)
    • 3a,5a-Diazoniapyrene
    • Pyrazino<1,2,3,4-lmn><1,10>phenanthrolindiium
    • 17042-62-5
    • Pyrazino[1,2,3,4-lmn][1,10]phenanthroline-4,7-diium
    • DTXSID20780155
    • Inchi: 1S/C14H10N2/c1-3-11-5-6-12-4-2-8-16-10-9-15(7-1)13(11)14(12)16/h1-10H/q+2
    • InChI Key: UYOAAYVXDVVGEL-UHFFFAOYSA-N
    • SMILES: [N+]12C=CC=C3C=CC4=CC=C[N+](=CC=1)C4=C23

Computed Properties

  • Exact Mass: 206.084398327g/mol
  • Monoisotopic Mass: 206.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 8.2Ų
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